Cas no 1805419-93-5 (Ethyl 4-bromo-3-(difluoromethyl)-2-iodopyridine-5-acetate)

• Product Name: Ethyl 4-bromo-3-(difluoromethyl)-2-iodopyridine-5-acetate
• CAS No: 1805419-93-5
• MF: C₁₀H₉BrF₂INO₂
• MW: 419.989241361618
• CID: 4861005
• Update Time: 2025-07-25

Ethyl 4-bromo-3-(difluoromethyl)-2-iodopyridine-5-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-bromo-3-(difluoromethyl)-2-iodopyridine-5-acetate

• Inchi： 1S/C10H9BrF2INO2/c1-2-17-6(16)3-5-4-15-10(14)7(8(5)11)9(12)13/h4,9H,2-3H2,1H3
• InChI Key： SKFZMEBLBSQEPS-UHFFFAOYSA-N
• SMILES： IC1=C(C(F)F)C(=C(C=N1)CC(=O)OCC)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 271
• XLogP3: 3
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 4-bromo-3-(difluoromethyl)-2-iodopyridine-5-acetate

Ethyl 4-bromo-3-(difluoromethyl)-2-iodopyridine-5-acetate (CAS No. 1805419-93-5): A Key Intermediate in Modern Pharmaceutical Synthesis

Ethyl 4-bromo-3-(difluoromethyl)-2-iodopyridine-5-acetate, identified by its CAS number 1805419-93-5, is a highly versatile intermediate that has garnered significant attention in the field of pharmaceutical synthesis. This compound, characterized by its pyridine core substituted with bromo, iodo, and difluoromethyl groups, along with an acetic ester moiety, serves as a crucial building block in the development of novel therapeutic agents.

The structural features of Ethyl 4-bromo-3-(difluoromethyl)-2-iodopyridine-5-acetate make it particularly valuable for medicinal chemists. The presence of multiple halogen atoms (bromo and iodo) provides excellent handles for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura, Stille, and Buchwald-Hartwig couplings. These reactions are fundamental in constructing complex molecular architectures, enabling the synthesis of a wide range of pharmacologically active compounds.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various disease pathways. The pyridine scaffold is a common motif in many drugs due to its ability to interact with biological targets through hydrogen bonding and hydrophobic interactions. Specifically, compounds containing substituted pyridines have shown promise in the treatment of cancers, infectious diseases, and neurological disorders.

The difluoromethyl group in Ethyl 4-bromo-3-(difluoromethyl)-2-iodopyridine-5-acetate is particularly noteworthy. Difluoromethyl groups are frequently incorporated into drug molecules to enhance metabolic stability, improve binding affinity, and modulate pharmacokinetic properties. For instance, studies have demonstrated that the introduction of a difluoromethyl group can increase the bioavailability of drugs by reducing their susceptibility to oxidative degradation.

Recent advancements in synthetic methodologies have further highlighted the utility of Ethyl 4-bromo-3-(difluoromethyl)-2-iodopyridine-5-acetate. Transition-metal-catalyzed reactions have enabled the efficient construction of complex heterocyclic systems from simpler precursors. For example, palladium-catalyzed cross-coupling reactions have been employed to introduce various functional groups at specific positions on the pyridine ring, leading to the discovery of novel bioactive molecules.

The acetic ester group in this compound also plays a significant role in its synthetic applications. Ester functionalities can be readily converted into other pharmacophoric moieties through hydrolysis, amidation, or reduction reactions. This flexibility allows medicinal chemists to explore diverse structural modifications without compromising the core pyridine scaffold.

One notable area where Ethyl 4-bromo-3-(difluoromethyl)-2-iodopyridine-5-acetate has found application is in the development of kinase inhibitors. Kinases are enzymes that play critical roles in cell signaling pathways and are frequently dysregulated in diseases such as cancer. By targeting specific kinases with small-molecule inhibitors, it is possible to modulate these pathways and alleviate disease symptoms. The halogenated pyridine core of this compound provides an ideal platform for designing kinase inhibitors with high selectivity and potency.

Another emerging field where this intermediate has shown promise is in antiviral drug discovery. Viruses rely on host cellular machinery for replication, making them attractive targets for therapeutic intervention. Pyridine-based compounds have been explored as inhibitors of viral proteases and polymerases. The structural features of Ethyl 4-bromo-3-(difluoromethyl)-2-iodopyridine-5-acetate, including its halogen atoms and acetic ester group, make it a valuable starting point for designing novel antiviral agents.

The synthesis of Ethyl 4-bromo-3-(difluoromethyl)-2-iodopyridine-5-acetate itself is an intricate process that requires careful optimization to ensure high yield and purity. Typical synthetic routes involve multi-step sequences starting from commercially available pyridine derivatives. Key steps include halogenation at specific positions on the pyridine ring, introduction of the difluoromethyl group via metal-catalyzed coupling reactions, and esterification to yield the final product.

In conclusion, Ethyl 4-bromo-3-(difluoromethyl)-2-iodopyridine-5-acetate (CAS No. 1805419-93-5) is a highly valuable intermediate in pharmaceutical synthesis. Its unique structural features make it an excellent starting point for developing novel therapeutic agents targeting various diseases. With ongoing advancements in synthetic chemistry and drug discovery technologies, this compound is poised to play an increasingly important role in the development of next-generation drugs.